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Compound of Interest

Compound Name: 4-Tert-butylcyclohexanol

Cat. No.: B146172

An Application Guide to 4-tert-Butylcyclohexanol in Fragrance and Perfumery

Part 1: Foundational Understanding of a Woody
Workhorse

4-tert-Butylcyclohexanol (PTBCH) is a synthetic aroma chemical that has become an
indispensable component in the modern perfumer's palette. Valued for its robust and versatile
woody character, it serves as a foundational element in a vast array of fragrance applications,
from fine perfumery to personal care and home fragrance products. At room temperature, it is a
white crystalline solid with an aroma reminiscent of patchouli, with camphoraceous and
sometimes minty undertones.[1][2][3]

Its utility extends beyond its scent profile; it can also act as a color stabilizer and, intriguingly,
possesses skin-soothing properties, making it a multifunctional ingredient in certain cosmetic
formulations.[1][4] This guide provides an in-depth exploration of PTBCH, its isomeric nuances,
and detailed protocols for its evaluation and application in fragrance creation.
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Property

Data

Source(s)

Chemical Name

4-(1,1-dimethylethyl)-

Cyclohexanol

[5]

CAS Number 98-52-2 (mixture of isomers) [6]

Molecular Formula C10H200 [6]

Molecular Weight 156.27 g/mol [6]

Appearance White crystalline powder/solid [1][6]

Melting Point 62-70 °C [6]

Boiling Point 110-115 °C (at 15 mmHg) [6]
Slightly soluble in water;

Solubility soluble in common organic [1]
solvents

] Woody, patchouli,
Odor Profile [11[31[7]

camphoraceous, musty, minty

Part 2: A Tale of Two Isomers: The Olfactory Impact
of Stereochemistry

The olfactory character of 4-tert-butylcyclohexanol is profoundly influenced by its

stereochemistry. The molecule exists as two primary isomers, cis and trans, which refer to the

relative positions of the hydroxyl (-OH) and tert-butyl groups on the cyclohexane ring. The ratio

of these isomers in the commercial product dictates the final scent profile, making an

understanding of their individual contributions crucial for the perfumer.

The trans-isomer is generally considered to possess the more desirable fragrance profile for

many applications. It delivers a powerful and elegant woody, patchouli-like scent.[8][9] In

contrast, the cis-isomer tends to have a harsher, more camphoraceous and earthy character,

which can be perceived as unpleasant at high concentrations.[10] The synthesis route—

typically the catalytic hydrogenation of 4-tert-butylphenol or 4-tert-butylcyclohexanone—can be

controlled to favor the formation of one isomer over the other, yielding products with distinct

aromatic qualities.[11][12]
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Isomer Olfactory Profile Typical Application Notes

Prized for its rich and warm
woody character. Forms the
core of many woody and

trans-4-tert-Butylcyclohexanol Woody, patchouli-like, smooth chypre accords. Also identified
as the primary isomer
responsible for skin-soothing
effects.[9][10]

Used to add fresh,
camphoraceous top notes.
) Camphoraceous, minty, earthy,  Can provide a "wet earth” or
cis-4-tert-Butylcyclohexanol ) )
root-like root-like nuance. Its
dominance can lead to a less

refined final odor.[3][13]

Part 3: Application in Fragrance Formulation
Olfactory Contribution and Strategic Use

4-tert-Butylcyclohexanol is a versatile ingredient used to build structure and add tenacity to a
fragrance composition.

» Foundation of Woody Accords: It is a cornerstone for creating woody fragrances, often
blended with natural materials like cedarwood, sandalwood, and vetiver to create complex,
rich, and multifaceted scent profiles.[14][15][16]

o Enhancing Complexity and Longevity: Its chemical stability and low volatility make it an
excellent base note and fixative.[2][17] It helps to anchor more volatile top and middle notes,
extending the life of the fragrance on the skin and ensuring a consistent character as it
evolves.[2]

» Synergistic Blending: PTBCH blends exceptionally well with a variety of fragrance families. In
floral compositions, it can provide a grounding, earthy counterpoint to sweet or indolic notes.
When combined with citrus, it adds warmth and a sophisticated, dry woody finish.[16]
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o Dosage: It is a powerful material, with recommended usage levels that can reach up to 10%
in the fragrance concentrate, depending on the desired effect and application.[1][6]

Functional Benefits Beyond Aroma

Beyond its primary role as an odorant, PTBCH offers unique functional advantages in certain
formulations.

» Color Stabilization: It is notably effective at inhibiting discoloration in certain fragrance oils,
particularly patchouli essential oil, which is prone to darkening over time.[1][6]

o Skin Soothing: The trans-isomer is a known TRPV1 receptor antagonist.[9][18] This means it
can intercept signals of irritation at a cellular level, reducing sensations of stinging and
burning.[4] This makes it a valuable addition to perfumed skincare products designed for
sensitive skin, where it can contribute to the fragrance while simultaneously providing a
calming benefit.

Part 4: Application Protocols

The following protocols provide a systematic approach for researchers and formulators to
evaluate and utilize 4-tert-butylcyclohexanol effectively.

Protocol 4.1: Sensory Evaluation of Raw Material

This protocol ensures the quality and consistency of the PTBCH raw material before its
inclusion in a fragrance compound.

Objective: To assess the olfactory profile and purity of a 4-tert-butylcyclohexanol sample.
Materials:

o 4-tert-butylcyclohexanol sample

» Dipropylene glycol (DPG) or ethanol as a solvent

¢ Glass beakers and stirring rods

 Digital scale
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o Professional smelling strips (mouillettes)
o Reference standard of PTBCH (if available)
Procedure:

o Preparation of Dilution: Prepare a 10% solution of PTBCH in the chosen solvent (DPG is
common for this purpose). Weigh 1g of PTBCH and add it to 9g of DPG. Stir until the solid is
completely dissolved. Gentle warming may be required.

« Initial Olfactory Assessment: Dip a clean smelling strip into the 10% solution. Allow the
solvent to flash off for a few seconds.

o Top Note Evaluation (0-15 minutes): Smell the strip. Note the initial impressions. Is it clean,
woody, camphoraceous, minty? Note any harsh or off-odors. Compare it to the reference
standard.

o Heart Note Evaluation (15 minutes - 2 hours): Evaluate the strip periodically. Observe how
the scent evolves. The primary woody and patchouli characteristics should become more
prominent.

o Base Note/Dry-Down Evaluation (2+ hours): Assess the strip after several hours and even
the next day. Note the tenacity of the material and the final character. A good quality material
should retain its characteristic woody scent without developing unpleasant notes.

o Documentation: Record all observations, noting the intensity, character, and evolution over
time.

Preparation Evaluation Documentation

i Dissol alua S alua .
Weigh PTBCH issolve Create 10% Solution Dip Smelling Strip Evaluate ToP Notes Evaluate .Hegul Notes
and Solvent (DPG) (0-15 min) (15 min - 2 hr)

Click to download full resolution via product page
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Caption: Workflow for the sensory evaluation of 4-tert-butylcyclohexanol.

Protocol 4.2: Incorporation into a Simple Fragrance
Accord

This protocol demonstrates how to incorporate PTBCH into a basic woody-floral fragrance
concentrate.

Objective: To create a balanced fragrance accord using PTBCH as a key woody component.
Materials:

o 4-tert-butylcyclohexanol (10% solution in DPG)

e Hedione (10% solution in DPG)

e Iso E Super

e Bergamot Qil

o Ethanol (perfumer's grade)

 Digital scale, beakers, disposable pipettes

Procedure:

* Weighing: Tare a clean glass beaker on the scale. Carefully weigh each ingredient according
to the formula below. It is best practice to add the most viscous and least volatile materials
first.

o

Iso E Super: 4.0g

o

PTBCH (10% soln.): 2.0g

[¢]

Hedione (10% soln.): 3.0g

o

Bergamot Oil: 1.0g
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Mixing: Gently swirl the beaker to homogenize the mixture. Avoid vigorous shaking which
can incorporate air.

Maturation (Aging): Cover the beaker and allow the concentrate to mature for at least 48
hours at room temperature, away from direct light. This allows the chemical reactions and
molecular interactions (Schiff base formation, etc.) to stabilize, resulting in a more rounded
and cohesive scent.

Final Product Preparation: After maturation, the concentrate can be diluted in perfumer's
grade ethanol to create a final fragrance (e.g., a 15% dilution for an Eau de Parfum).

Evaluation: Evaluate the final accord on a smelling strip and on the skin to assess its
character, diffusion, and longevity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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